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Compound of Interest

Compound Name: GA3-AM

Cat. No.: B15602907

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to troubleshooting common issues encountered
during in vivo experiments with GA3-AM, a cell-permeable gibberellin analog used as a
chemical inducer of dimerization.

Frequently Asked Questions (FAQSs)

Q1: What is GA3-AM and how does it work?

Al: GA3-AM is a cell-permeable analog of the plant hormone Gibberellic Acid (GA3).[1][2] The
acetoxymethyl (AM) ester modification allows the molecule to efficiently cross cell membranes.
[3] Once inside the cell, ubiquitous intracellular esterases cleave the AM group, releasing the
active GA3.[1][4] This active GA3 then induces the dimerization of protein domains that have
been engineered to bind to it, such as GAIl and GID1.[1][5]

Q2: What are the key advantages of the GA3-AM system?

A2: The GA3-AM system offers rapid induction of protein dimerization, reportedly on a
timescale of seconds to minutes.[1][6] It is also orthogonal to the commonly used rapamycin-
based dimerization system, allowing for the independent control of two separate dimerization
events within the same cell or organism.[1][5][6]

Q3: How should | store and handle GA3-AM?
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A3: GA3-AM should be stored as a powder at -20°C for long-term stability (up to 3 years).[2]
For stock solutions, it is recommended to dissolve GA3-AM in a suitable solvent like DMSO
and store at -80°C for up to 6 months or -20°C for up to 1 month.[2] It is advisable to protect the
compound from light and moisture.[3]

Q4: What is the mechanism of action for GA3-AM?
A4: The mechanism involves several steps:
o Passive Diffusion: The lipophilic GA3-AM crosses the cell membrane.

« Intracellular Activation: Cytosolic esterases hydrolyze the AM ester, releasing the active, cell-
impermeable GA3.

o Dimerization: GA3 binds to its receptor protein (e.g., GID1), which then undergoes a
conformational change that promotes its binding to a partner protein (e.g., GAI), leading to
the desired dimerization event.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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